Allylthiourea
Allylthiourea
Allylthiourea is a white crystalline solid with a slight garlic odor. (NTP, 1992)
Allylthiourea is a thiourea with a prop-2-enyl group attached to one of the amines. It has a role as a metabolite. It is functionally related to a thiourea.
See also: ... View More ...
Allylthiourea is a thiourea with a prop-2-enyl group attached to one of the amines. It has a role as a metabolite. It is functionally related to a thiourea.
See also: ... View More ...
Brand Name:
Vulcanchem
CAS No.:
109-57-9
VCID:
VC0518046
InChI:
InChI=1S/C4H8N2S/c1-2-3-6-4(5)7/h2H,1,3H2,(H3,5,6,7)
SMILES:
C=CCNC(=S)N
Molecular Formula:
C4H8N2S
Molecular Weight:
116.19 g/mol
Allylthiourea
CAS No.: 109-57-9
Cat. No.: VC0518046
Molecular Formula: C4H8N2S
Molecular Weight: 116.19 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Allylthiourea is a white crystalline solid with a slight garlic odor. (NTP, 1992) Allylthiourea is a thiourea with a prop-2-enyl group attached to one of the amines. It has a role as a metabolite. It is functionally related to a thiourea. See also: ... View More ... |
|---|---|
| CAS No. | 109-57-9 |
| Molecular Formula | C4H8N2S |
| Molecular Weight | 116.19 g/mol |
| IUPAC Name | prop-2-enylthiourea |
| Standard InChI | InChI=1S/C4H8N2S/c1-2-3-6-4(5)7/h2H,1,3H2,(H3,5,6,7) |
| Standard InChI Key | HTKFORQRBXIQHD-UHFFFAOYSA-N |
| Isomeric SMILES | C=CCN=C(N)S |
| SMILES | C=CCNC(=S)N |
| Canonical SMILES | C=CCNC(=S)N |
| Appearance | Solid powder |
| Melting Point | 158 to 172 °F (NTP, 1992) |
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